N-(4-amino-2-((2-((4-nitrophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(4-nitroanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C17H14N6O5S2/c18-14-13(20-15(25)11-2-1-7-29-11)16(26)22-17(21-14)30-8-12(24)19-9-3-5-10(6-4-9)23(27)28/h1-7H,8H2,(H,19,24)(H,20,25)(H3,18,21,22,26)
• InChI Key: OLIGKQAWSOMCGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-])N
• Molecular Formula: C17H14N6O5S2
• Molecular Weight: 446.5 g/mol
• CAS No.: 868225-69-8

Description

N-(4-amino-2-((2-((4-nitrophenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H14N6O5S2 and its molecular weight is 446.46. The purity is usually 95%.
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Scientific Research Applications

Novel Transformations and Synthesis Approaches

Research has explored novel transformations of amino and carbonyl/nitrile groups in thiophenes, leading to the synthesis of derivatives with potential applications in pharmaceuticals and materials science. One study detailed novel selected tandem transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis, underscoring the versatility of these compounds in heterocyclic chemistry (Pokhodylo et al., 2010).

Antinociceptive Activity

The antinociceptive activity of N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides was investigated, revealing the potential of these compounds in pain management research. This highlights the therapeutic potential of related chemical structures in developing new analgesic drugs (Shipilovskikh et al., 2020).

Radiosensitizers and Cytotoxins

The synthesis of nitrothiophene derivatives and their evaluation as radiosensitizers and bioreductively activated cytotoxins for cancer treatment have been explored. This research contributes to the development of novel cancer therapies by identifying compounds that enhance the efficacy of radiation therapy or act as selective cytotoxins under hypoxic conditions (Threadgill et al., 1991).

Polyamide Synthesis

The synthesis of polyamides containing uracil and adenine showcases the application of similar compounds in creating polymers with potential applications in biotechnology and materials science. This research opens avenues for the development of biomimetic materials and functional polymers (Hattori & Kinoshita, 1979).

Antibiotic and Antibacterial Drugs

The synthesis and biological activity studies of thiophene-2-carboxamide derivatives have demonstrated their potential as antibiotics and against gram-positive and gram-negative bacteria. This underscores the importance of these compounds in addressing the global challenge of antibiotic resistance and developing new antimicrobial agents (Ahmed, 2007).